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Compound of Interest

3-Amino-1-benzylpyrrolidine-3-
Compound Name:
carboxylic acid

Cat. No.: B115472

An In-depth Technical Guide on 3-Amino-1-benzylpyrrolidine-3-carboxylic acid

Introduction

3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a substituted, non-proteinogenic cyclic
amino acid derivative. It belongs to the class of pyrrolidines, which are five-membered nitrogen-
containing heterocycles. This compound serves as a valuable chiral building block and
intermediate in organic synthesis, particularly in the development of pharmaceutical agents and
bioactive molecules.[1][2] Its rigid pyrrolidine scaffold, combined with the stereogenic center at
the C3 position and the presence of both acidic (carboxylic acid) and basic (amino) functional
groups, makes it a versatile synthon for creating complex molecular architectures. Pyrrolidine
derivatives are known to be key components in drugs targeting a range of conditions,
highlighting the importance of this structural motif in medicinal chemistry.[2][3][4]

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Amino-1-benzylpyrrolidine-3-
carboxylic acid are summarized below. These properties are crucial for its handling,
characterization, and application in synthetic chemistry.
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Property Value Source

3-amino-1-(phenylmethyl)-3-
IUPAC Name o ) i [5]
pyrrolidinecarboxylic acid

CAS Number 145602-87-5 [5][6][7][8]
Molecular Formula C12H16N202 [7119]
Molecular Weight 220.27 g/mol [7]
Predicted Boiling Point 371.2+42.0°C [7]
Predicted Density 1.982 g/cm3 [7]
Predicted pKa 1.91+0.20 [7]
Appearance Solid

InChl Key IXBOFOMZFVXPTF- [(7][9]

UHFFFAOYSA-N

. C1CN(CC1(C(=O)O)N)CC2=C
Canonical SMILES 9]
C=CcC=C2

Spectroscopic Analysis

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical
compounds. While experimental spectra for this specific molecule are not readily available in
the provided search results, a profile can be predicted based on its functional groups.
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Predicted Chemical Shift /

Spectroscopy Type Feature
Frequency
1H NMR Aromatic Protons (Benzyl) ~7.2-7.4 ppm
Benzyl CH2 ~3.6-3.8 ppm
Pyrrolidine CH:z ~2.5-3.5 ppm
Carboxylic Acid OH ~10-12 ppm (broad)
13C NMR Carboxylic Carbonyl ~170-180 ppm
Aromatic Carbons ~125-140 ppm
C3 (quaternary) ~60-70 ppm
Benzyl & Pyrrolidine CH:2 ~45-60 ppm
IR Spectroscopy O-H Stretch (Carboxylic Acid) 3500-2500 cm~1 (very broad)
N-H Stretch (Amine) ~3400-3200 cm™1
C=0 Stretch (Carboxylic Acid) ~1715-1700 cm~1
C-N Stretch ~1250-1020 cm™*
Mass Spectrometry Monoisotopic Mass 220.12119 Da

Note: Predicted values are based on standard chemical shift and frequency ranges for the
respective functional groups.[10][11]

Experimental Protocols

The synthesis of pyrrolidine derivatives often involves multi-step reaction sequences. A general
workflow for synthesizing compounds like 3-Amino-1-benzylpyrrolidine-3-carboxylic acid
can be inferred from methods used for related structures.[2][4]

General Synthesis of Pyrrolidine-3-Carboxylic Acid
Derivatives
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A common strategy involves an asymmetric Michael addition followed by reductive cyclization.
[21[12]

» Michael Addition: An organocatalytic, enantioselective Michael addition is performed
between a 4-substituted-4-oxo-2-enoate and a nitroalkane. This step establishes the
stereochemistry of the final product. The choice of catalyst (e.g., a chiral amine) is critical for
achieving high enantiomeric excess.[2]

e Reductive Cyclization: The nitro group in the Michael adduct is reduced to an amine. This is
typically achieved using catalytic hydrogenation (e.g., H2 gas with a Palladium catalyst) or
other reducing agents. The newly formed amine then undergoes an intramolecular reaction
(cyclization) with the ketone to form the pyrrolidine ring.

e Hydrolysis (if starting from an ester): If the starting material was an ester, a final hydrolysis
step under acidic or basic conditions is required to yield the free carboxylic acid.

« Purification: The final product is purified using techniques such as column chromatography
or recrystallization to achieve high purity.
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General Synthesis Workflow
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Caption: A generalized workflow for the synthesis of pyrrolidine-3-carboxylic acid derivatives.
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Biological Relevance and Applications

While specific biological activity for 3-Amino-1-benzylpyrrolidine-3-carboxylic acid is not
extensively documented in the search results, the pyrrolidine carboxamide scaffold is a known
inhibitor of enzymes crucial for bacterial survival.

Inhibition of InhA in Mycobacterium tuberculosis

InhA, an enoyl acyl carrier protein reductase, is a key enzyme in the fatty acid synthesis
pathway of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.[13]
Inhibition of this enzyme disrupts the bacterial cell wall synthesis, leading to cell death. A high-
throughput screening identified pyrrolidine carboxamides as a novel class of potent InhA
inhibitors.[13] The core pyrrolidine structure serves as a scaffold, and modifications to the
substituents allow for optimization of binding affinity and inhibitory potency. The structural
features of 3-Amino-1-benzylpyrrolidine-3-carboxylic acid make it a candidate for
derivatization to explore this therapeutic target.

InhA Inhibition Pathway

Pyrrolidine Carboxamide Inhibition

(e.g., derivatives of the title compound)

InhA Enzyme Fatty Acid Synthesis Il (FAS-II) Mycolic Acid Production M. tuberculosis Cell Wall

Click to download full resolution via product page
Caption: Mechanism of action for pyrrolidine derivatives as inhibitors of the InhA enzyme.

Structure-Property Relationships

The chemical properties and potential biological activity of 3-Amino-1-benzylpyrrolidine-3-
carboxylic acid are directly derived from its distinct structural components.
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Structure-Property Relationships
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Caption: Key functional groups and their contribution to the compound's overall properties.

Conclusion

3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a structurally significant molecule with a
combination of features that make it highly valuable in synthetic and medicinal chemistry. Its
defined stereochemistry, rigid core, and dual acidic/basic nature provide a foundation for the
synthesis of diverse and complex target molecules. Its relationship to classes of compounds
with known antibacterial activity, such as InhA inhibitors, underscores its potential as a scaffold
for the development of novel therapeutic agents. The data and protocols outlined in this guide
provide a technical foundation for researchers and drug development professionals working
with this versatile chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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